Cas no 355001-37-5 (4'-(Cyclopropylsulfamoyl)acetanilide)

• Product Name: 4'-(Cyclopropylsulfamoyl)acetanilide
• CAS No: 355001-37-5
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.305461406708
• CID: 3088429
• PubChem ID: 883155
• Update Time: 2025-09-26

4'-(Cyclopropylsulfamoyl)acetanilide Chemical and Physical Properties

Names and Identifiers

• 4'-(Cyclopropylsulfamoyl)acetanilide
• STK408693
• starbld0013552
• N-[4-(cyclopropylsulfamoyl)phenyl]acetamide
• 4-(Cyclopropylsulfamoyl)acetanilide, 97%
• SCHEMBL4072349
• SMR000497045
• Acetamide, N-[4-[(cyclopropylamino)sulfonyl]phenyl]-
• AKOS003283178
• 355001-37-5
• CHEMBL1903783
• G63761
• N-(4-(N-Cyclopropylsulfamoyl)phenyl)acetamide
• MLS000999977
• DTXSID401332905
• HMS2817L22
• N-{4-[(cyclopropylamino)sulfonyl]phenyl}acetamide
• AK-968/13024048
• Oprea1_223938

• Inchi： 1S/C11H14N2O3S/c1-8(14)12-9-4-6-11(7-5-9)17(15,16)13-10-2-3-10/h4-7,10,13H,2-3H2,1H3,(H,12,14)
• InChI Key： BYZRLJNMOKWJQR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 254.07251349g/mol
• Monoisotopic Mass: 254.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.6Ų

Additional information on 4'-(Cyclopropylsulfamoyl)acetanilide

Professional Introduction to 4'-(Cyclopropylsulfamoyl)acetanilide (CAS No. 355001-37-5)

4'-(Cyclopropylsulfamoyl)acetanilide, identified by the Chemical Abstracts Service Number (CAS No.) 355001-37-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural motif of 4'-(Cyclopropylsulfamoyl)acetanilide incorporates a cyclopropyl group linked to a sulfamoyl moiety, which is further attached to an acetanilide backbone. This unique structural configuration imparts distinct chemical and pharmacological properties, making it a subject of interest for further investigation.

The sulfonamide functional group is a cornerstone in medicinal chemistry, with applications ranging from antimicrobial agents to anti-inflammatory and anticancer drugs. The presence of the cyclopropylsulfamoyl substituent in 4'-(Cyclopropylsulfamoyl)acetanilide introduces rigidity to the molecular structure, which can influence both its metabolic stability and binding affinity to biological targets. Recent studies have highlighted the importance of sulfonamide derivatives in modulating enzyme activity, particularly in the context of metabolic diseases and cancer therapeutics.

In recent years, computational modeling and high-throughput screening have been instrumental in identifying novel sulfonamide-based compounds with enhanced pharmacological profiles. The 4'-(Cyclopropylsulfamoyl)acetanilide structure has been explored computationally to assess its potential as an inhibitor of various enzymes implicated in diseases such as diabetes and cancer. Preliminary docking studies suggest that this compound may interact with key residues in target enzymes, potentially leading to the development of new therapeutic agents.

The synthesis of 4'-(Cyclopropylsulfamoyl)acetanilide involves multi-step organic reactions, including sulfonylation and condensation processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. The optimization of synthetic routes is crucial for producing sufficient quantities of this compound for both laboratory research and potential clinical trials.

One of the most compelling aspects of 4'-(Cyclopropylsulfamoyl)acetanilide is its potential application in drug discovery. Sulfonamide derivatives have demonstrated efficacy in targeting bacterial infections resistant to conventional antibiotics. The cyclopropyl group enhances the compound's lipophilicity, which can improve its cell membrane penetration and overall bioavailability. This feature makes it an attractive candidate for developing novel antibiotics or antimicrobial agents.

Furthermore, the structural versatility of 4'-(Cyclopropylsulfamoyl)acetanilide allows for modifications that can fine-tune its pharmacokinetic properties. For instance, introducing fluorine atoms at strategic positions could enhance metabolic stability while maintaining or improving binding affinity. Such modifications are often explored in medicinal chemistry to develop lead compounds with optimized therapeutic profiles.

The biological activity of 4'-(Cyclopropylsulfamoyl)acetanilide has been investigated in several preclinical models. Initial experiments have shown promising results in inhibiting enzymes such as dipeptidyl peptidase-4 (DPP-4), which plays a critical role in glucose homeostasis. Inhibition of DPP-4 has been linked to improved insulin sensitivity and reduced hyperglycemia, making this compound a potential candidate for treating type 2 diabetes.

Another area of interest is the anticancer potential of sulfonamide derivatives. The cyclopropylsulfamoyl moiety has been shown to disrupt key signaling pathways involved in tumor growth and progression. Studies have demonstrated that compounds structurally similar to 4'-(Cyclopropylsulfamoyl)acetanilide can inhibit kinases and other enzymes that promote cancer cell proliferation. These findings warrant further investigation into the compound's role as an anticancer agent.

The chemical stability and solubility profile of 4'-(Cyclopropylsulfamoyl)acetanilide are also critical factors in drug development. Advances in formulation science have enabled the creation of stable solid dispersions or liquid formulations that enhance solubility and bioavailability. Such formulations are essential for ensuring that the compound reaches its target site effectively within the body.

In conclusion, 4'-(Cyclopropylsulfamoyl)acetanilide (CAS No. 355001-37-5) represents a promising scaffold for developing novel pharmaceutical agents with applications spanning metabolic disorders, infectious diseases, and cancer therapy. Its unique structural features offer opportunities for further optimization through synthetic chemistry and computational modeling. As research continues to uncover new biological activities associated with sulfonamide derivatives, compounds like 4'-(Cyclopropylsulfamoyl)acetanilide are poised to play a significant role in future drug development efforts.